1pchem aaron abcr aladdin alfa ambeed apolloscientific chromadex dcchemical enaminestore lifechemical Mce oakwoodchemical otavachemicals phytolab scbt selleck sigmaaldrich sinophytochem TCI topscience trc 安捷凯 百灵威 九鼎 乐研 罗恩试剂 麦克林 南京试剂 研峰科技

*4x1L 0.05g 0.1g 0.25g 0.5g 0.5ml 1 l 100 ml 1000g 1000mg 100g 100kg 100l 100MG 100ml 100ml（玻瓶） 10g 10kg 10L 10mM*1 mL in DMSO 10mM*1mLinDMSO 18l 1G 1kg 1l 1ml 2.52,5kg 2.5g 2.5kg 2.5l 200mg 20l 250 ml 2500g 250g 250mg 250ml 25g 25kg 25l 25mg 25ML 2l 4 l 4.1004x100 ml 4l 4x100 mL 5 l 500 ml 500g 500l 500MG 500ml 500ml（玻瓶） 50g 50mg 5g 5KG 5l 5ml 6.16x1 l 6x1 L 6X1L 70mg 8.5008x500 ml 8x500 mL

99.8% % >98% >99.0%(GC) ≥ 98.0 % ≥98% ≥99% ≥99%, FCC, FG ≥99.0% 0.99 100 μg/mL in MeOH 1000 μg/mL in Ethanol 320% 5.0 mg/mL in Acetonitrile 5.0 mg/mL in MeOH 90% 95%+ 98% 98.0%(GC) 98.0%（HPLC） 99% 99%(分子筛、 Water≤50 ppm) 99%, SpcDry, Water≤50 ppm (by K.F.), SpcSeal 99%, SpcDry, with molecular sieves, Water≤50 ppm (by K.F.), SpcSeal 99%,with molecular sieves, Water≤50 ppm (by K.F.), MkSeal 99.0% 99.0%(GC) 99.34% 99.5%（标准试剂） 99.8% 99.95% 99.96% 99+% ACS, ≥99.0% analytical standard AR,≥99% AR,99% certified reference material, 2000 μg/mL in methylene chloride certified reference material, 2000μg/mL in methylene chloride EMPROVE European Pharmacopoeia (EP) Reference Standard for analysis EMSURE for headspace gas chromatography SupraSolv natural, ≥98%, FG PharmaGrade, USP/NF, Ph. Eur., Manufactured under appropriate GMP controls for pharma or biopharmaceutical production. special grade (benzaldehyde ≤ 0.05%) EMPROVE Standard for GC, ≥99.5% (GC) 分析标准品 无水级, 99.8% 药用级 用于GC顶空测试,≥99.9%